1-(2-((1R,4S)-bicyclo[2.2.1]heptan-2-yl)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[2-(2-bicyclo[2.2.1]heptanyl)ethoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C23H36N2O3.2ClH/c1-27-23-5-3-2-4-22(23)25-11-9-24(10-12-25)16-21(26)17-28-13-8-20-15-18-6-7-19(20)14-18;;/h2-5,18-21,26H,6-17H2,1H3;2*1H
• InChI Key: XLQKOESXWPPUES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(COCCC3CC4CCC3C4)O.Cl.Cl
• Molecular Formula: C23H38Cl2N2O3
• Molecular Weight: 461.5 g/mol

Description

1-(2-((1R,4S)-bicyclo[2.2.1]heptan-2-yl)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C23H38Cl2N2O3 and its molecular weight is 461.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

This compound's relevance in scientific research primarily revolves around its synthesis and potential applications in pharmaceuticals. Research efforts have been directed towards the development of novel compounds with therapeutic properties, focusing on antimicrobial activities, receptor interactions, and potential as diagnostic or therapeutic agents in oncology.

Antimicrobial Activities : The synthesis of novel triazole derivatives, including compounds structurally related to the specified chemical, has been reported to exhibit antimicrobial activities. These compounds are synthesized to target various microbial organisms, showing potential as antimicrobial agents (Bektaş et al., 2010).

Receptor Interactions : Research into compounds similar to the specified chemical has explored their interactions with serotonin receptors, highlighting their potential in treating neurological disorders. For instance, WAY-100635, a compound with a similar structure, acts as a selective 5-HT1A receptor antagonist, influencing serotonin neuronal firing (Craven et al., 1994).

Oncological Applications : The development of analogues for therapeutic and diagnostic applications in oncology has been a significant area of research. Compounds designed with similar structural frameworks have shown promise as sigma receptor ligands, offering a potential pathway for cancer treatment and imaging (Abate et al., 2011).

Antidepressant and Antifungal Properties

Further research has extended into the synthesis of derivatives for potential antidepressant and antifungal applications, demonstrating the compound's versatility in drug development.

Antidepressant Effects : Derivatives with modifications aimed at enhancing serotonin receptor and transporter interactions have been investigated for their antidepressant properties. These studies contribute to the development of new antidepressant drugs with dual mechanisms of action, underscoring the compound's relevance in mental health research (Martínez et al., 2001).

Antifungal Activity : The design and synthesis of azoles with modifications based on the compound's structure have shown significant antifungal activities. This research highlights the potential for developing new antifungal agents to combat human pathogenic fungi, further extending the compound's applicability in medicinal chemistry (Chai et al., 2011).